Cas no 1535298-57-7 (1-(2-phenylethyl)cyclobutan-1-amine)

• Product Name: 1-(2-phenylethyl)cyclobutan-1-amine
• CAS No: 1535298-57-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6222897
• PubChem ID: 83683089
• Update Time: 2025-07-19

1-(2-phenylethyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)cyclobutan-1-amine
• 1535298-57-7
• EN300-1870341

• Inchi： 1S/C12H17N/c13-12(8-4-9-12)10-7-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10,13H2
• InChI Key： IIVZFZUZCUCABS-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2-phenylethyl)cyclobutan-1-amine

Introduction to 1-(2-Phenylethyl)cyclobutan-1-amine (CAS No. 1535298-57-7)

1-(2-Phenylethyl)cyclobutan-1-amine, also known by its CAS number 1535298-57-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a cyclobutane ring substituted with a 2-phenylethyl group. Its unique structural properties make it an intriguing candidate for various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules.

The chemical structure of 1-(2-Phenylethyl)cyclobutan-1-amine consists of a four-membered cyclobutane ring attached to an amine group and a phenylethyl substituent. The cyclobutane ring is known for its strained nature, which can influence the compound's reactivity and biological activity. The phenylethyl group, on the other hand, is a common motif in many bioactive molecules, contributing to the compound's potential for pharmacological effects.

Recent studies have explored the biological properties of 1-(2-Phenylethyl)cyclobutan-1-amine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic drugs. Research has shown that 1-(2-Phenylethyl)cyclobutan-1-amine can interact with specific GPCRs, potentially modulating their activity and leading to therapeutic benefits.

In addition to its potential as a GPCR modulator, 1-(2-Phenylethyl)cyclobutan-1-amine has been investigated for its effects on the central nervous system (CNS). Studies have suggested that this compound may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they are believed to involve interactions with specific neurotransmitter systems and signaling pathways.

The synthetic accessibility of 1-(2-Phenylethyl)cyclobutan-1-amine has also been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound, allowing for its large-scale synthesis and further exploration in both academic and industrial settings. These synthetic methods often involve the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which provide high yields and excellent functional group tolerance.

Beyond its potential therapeutic applications, 1-(2-Phenylethyl)cyclobutan-1-amine has also found use as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block in organic synthesis, particularly in the development of new pharmaceuticals and materials. Researchers have utilized this compound to construct complex architectures with diverse functionalities, demonstrating its versatility and utility in chemical research.

In conclusion, 1-(2-Phenylethyl)cyclobutan-1-amine (CAS No. 1535298-57-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural properties, coupled with its biological activities and synthetic accessibility, make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.